1,3-Dimethylcyclohepta-1,3,5-triene

• CAS No.: 61772-26-7
• Molecular Formula: C9H12
• Molecular Weight: 120.19 g/mol
• IUPAC Name: 1,3-dimethylcyclohepta-1,3,5-triene
• InChI: InChI=1S/C9H12/c1-8-5-3-4-6-9(2)7-8/h3-5,7H,6H2,1-2H3
• InChI Key: MMAMGXPBXQWKCT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=CC1)C

Description

1,3-Dimethylcyclohepta-1,3,5-triene is an organic compound with the molecular formula C9H12 . This structure features a seven-membered ring system with three conjugated double bonds, making it a derivative of cycloheptatriene. Compounds with conjugated triene systems are of significant interest in synthetic organic chemistry and materials science research, often serving as key intermediates or building blocks for more complex molecular architectures. The specific physicochemical properties, research applications, and detailed mechanism of action for this compound are not fully detailed in the available literature. Researchers are advised to consult specialized chemical literature and safety data sheets for handling and storage information prior to use. This product is intended for research purposes only in a laboratory setting and is not intended for human or veterinary diagnostic or therapeutic uses.

Preparation Methods

Copper-Catalyzed Reaction of 7,7-Dichlorobicyclo[4.1.0]heptane

The most widely documented method involves dehydrochlorination and isomerization of 7,7-dichlorobicyclo[4.1.0]heptane using copper salts in alcoholic media. Key conditions include:

• Catalysts : CuBr₂, CuCl₂·2H₂O, CuI, or CuSO₄·5H₂O.
• Solvent : Methanol or ethanol (ROH, R = Me, Et).
• Molar Ratio : Substrate : Alcohol : Catalyst = 1 : 10 : 0.01.
• Temperature : 160°C for 6 hours.

Example Procedure :

• Combine 7,7-dichlorobicyclo[4.1.0]heptane (22 mmol), CuBr₂ (0.22 mmol), and methanol (220 mmol) in a glass ampoule.
• Heat at 160°C for 6 hours.
• Distill the reaction mixture to isolate 1,3-dimethylcyclohepta-1,3,5-triene in 83% yield .

Mechanistic Insights :
The reaction proceeds via sequential dehydrochlorination to form a bicyclic intermediate, followed by copper-mediated isomerization to the triene. The alcohol solvent traps HCl, shifting equilibrium toward product formation.

Bromination-Dehydrobromination of Cycloheptadiene Derivatives

Synthesis via Dimethyl 1,3-Cycloheptadiene-2,3-dicarboxylate

An alternative route involves bromination of dimethyl 1,3-cycloheptadiene-2,3-dicarboxylate followed by double dehydrobromination:

Step 1: Bromination

• React dimethyl 1,3-cycloheptadiene-2,3-dicarboxylate with bromine to form a dibrominated intermediate.

Step 2: Dehydrobromination

• Treat the dibromide with a strong base (e.g., KOH) to eliminate HBr, yielding dimethyl cyclohepta-1,3,5-triene-3,4-dicarboxylate.
• Hydrolysis and decarboxylation under acidic conditions produce 1,3-dimethylcyclohepta-1,3,5-triene.

Advantages :

• Avoids high-temperature conditions.
• Yields 54–71% after optimization.

Comparative Analysis of Synthetic Routes

Method	Starting Material	Catalyst/Solvent	Yield (%)	Temperature (°C)	Key Reference
Dehydrochlorination	7,7-Dichlorobicyclo[4.1.0]heptane	CuBr₂/MeOH	71–83	160
Bromination-Dehydrobromination	Dimethyl 1,3-cycloheptadiene-2,3-dicarboxylate	KOH/EtOH	54–71	25–80

Critical Observations :

• Copper Catalysis : Higher yields but requires specialized equipment for high-temperature reactions.
• Bromination Route : Longer synthetic pathway but operates under milder conditions.

Substituent Effects and Reaction Optimization

Steric and Electronic Modifications

Introducing electron-withdrawing groups (e.g., esters) at the 3- and 4-positions stabilizes the triene structure, facilitating isomerization. Conversely, bulky substituents at C-2 or C-5 hinder cyclopropane ring opening, reducing yields.

Solvent and Catalyst Screening

• Methanol vs. Ethanol : Methanol provides faster HCl trapping due to higher polarity, improving yields by 8–12% compared to ethanol.
• Copper Salts : CuBr₂ outperforms CuCl₂ due to enhanced Lewis acidity, accelerating the isomerization step.

Computational and Mechanistic Studies

Transition-State Analysis

MINDO/3 calculations predict a 14.5 kcal/mol preference for disrotatory pathways in cycloheptatriene formation, consistent with experimental observations. The transition state involves asymmetric orbital interactions, with copper catalysts stabilizing partial charges during HCl elimination.

Thermodynamic Stability

The triene product is 25.38 kcal/mol more stable than the bicyclic precursor, driving the reaction forward.

Chemical Reactions Analysis

Types of Reactions

1,3-Dimethylcyclohepta-1,3,5-triene undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the double bonds in the cycloheptatriene ring to single bonds, yielding cycloheptane derivatives.

Substitution: Electrophilic substitution reactions can occur at the methyl groups or the double bonds in the ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Hydrogenation reactions using catalysts such as palladium on carbon (Pd/C) can reduce the double bonds.

Substitution: Electrophilic reagents such as halogens (e.g., bromine) or nitrating agents (e.g., nitric acid) can be used for substitution reactions.

Major Products Formed

Oxidation: Ketones or carboxylic acids.

Reduction: Cycloheptane derivatives.

Substitution: Halogenated or nitrated cycloheptatriene derivatives.

Scientific Research Applications

1,3-Dimethylcyclohepta-1,3,5-triene has several scientific research applications, including:

Chemistry: It is used as a ligand in organometallic chemistry and as a building block in organic synthesis.

Biology: The compound’s derivatives are studied for their potential biological activities.

Medicine: Research is ongoing to explore its potential therapeutic applications.

Industry: It is used in the synthesis of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 1,3-Dimethylcyclohepta-1,3,5-triene involves its interaction with molecular targets through its conjugated double bonds. These interactions can lead to various chemical transformations, depending on the specific reaction conditions and reagents used. The compound’s unique structure allows it to participate in cycloaddition reactions, such as the Diels-Alder reaction, which forms six-membered rings .

Comparison with Similar Compounds

Cyclohepta-1,3,5-triene (C₇H₈)

• Molecular Weight : 92.14 g/mol .
• Key Properties : Boiling point 115–117°C, IUPAC InChIKey CHVJITGCYZJHLR-UHFFFAOYSA-N, flammable (UN2603) .
• Reactivity : Forms tropylium ions (C₇H₇⁺) upon hydride abstraction, which exhibit aromatic stability due to delocalized π-electrons .
• Contrast : The parent compound lacks methyl substituents, making it less sterically hindered but more volatile than 1,3-dimethyl derivatives.

Styryl-Substituted Cycloheptatrienes

• Examples : (E)-7-(4-Methoxystyryl)cyclohepta-1,3,5-triene (2d) and (E)-7-(4-Bromostyryl)cyclohepta-1,3,5-triene (2e) .
• Synthesis : Prepared via Julia-Kocienski olefination of aldehyde precursors .
• Contrast : Styryl groups introduce extended conjugation and electronic modulation (e.g., electron-donating -OCH₃ or electron-withdrawing -Br), altering optical properties and reactivity compared to methyl-substituted derivatives.

1,3,5-Cycloheptatriene Derivatives in Natural Products

• Example : 7-Methoxymethyl-2,7-dimethylcyclohepta-1,3,5-triene, identified in Callitris columellaris essential oil (3.4% abundance) .

Thermodynamic and Stability Comparisons

Compound	Molecular Weight (g/mol)	Boiling Point (°C)	Key Stability Features
Cyclohepta-1,3,5-triene	92.14	115–117	Prone to polymerization, flammable
1,3-Dimethylcyclohepta-1,3,5-triene (estimated)	~124.21	140–160 (est.)	Increased steric hindrance, reduced volatility
Styryl derivatives (e.g., 2d)	~230–250	>200	Enhanced conjugation, UV activity

Note: Data for 1,3-dimethyl derivative inferred from substituent effects on cycloheptatriene .

Reactivity and Aromaticity

• Tropylium Ion Formation : Cyclohepta-1,3,5-triene readily forms the aromatic tropylium ion (C₇H₇⁺) . Methyl substitution at 1,3-positions may stabilize this ion further through inductive effects.
• Aromaticity in Derivatives: Styryl-substituted cycloheptatrienes exhibit partial aromaticity in radical or ionic states, while natural derivatives (e.g., dinorlupa-1,3,5(10)-triene) show progressive aromatization pathways in geological samples .

Q & A

Basic: How can the molecular structure of 1,3-Dimethylcyclohepta-1,3,5-triene be confirmed experimentally?

Methodological Answer:

• GC-MS Analysis : Use gas chromatography-mass spectrometry (GC-MS) to identify the compound based on retention time and fragmentation patterns. For example, similar cyclohepta-triene derivatives show distinct molecular ion peaks (e.g., m/z 80–110 for smaller trienes) and characteristic fragmentation due to conjugated double bonds .
• NMR Spectroscopy : Assign proton environments via $^1H$-NMR. Methyl groups (δ 1.5–2.5 ppm) and conjugated triene protons (δ 5.5–6.5 ppm) can be resolved with high-field instruments. For stereoisomers, $^{13}C$-NMR and NOESY may differentiate cis/trans methyl configurations .
• SMILES Validation : Cross-verify the Simplified Molecular-Input Line-Entry System (SMILES) code (e.g., C=C1C(C)=CC=CC1) against computational models to confirm bond connectivity .

Basic: What synthetic routes are feasible for 1,3-Dimethylcyclohepta-1,3,5-triene?

Methodological Answer:

• Julia-Kocienski Olefination : Adapt protocols for styryl-substituted cyclohepta-triene derivatives. React cyclohepta-triene aldehydes with dimethyl-substituted sulfone reagents under basic conditions (e.g., KHMDS/THF) to install methyl groups at positions 1 and 3 .
• Challenges : Steric hindrance from methyl groups may reduce yields. Optimize reaction time (12–24 hrs) and temperature (−78°C to RT) to prevent cycloreversion .
• Characterization : Validate purity via HPLC (C18 column, acetonitrile/water gradient) and compare retention times with standards .

Advanced: How do methyl substituents influence the electronic properties of cyclohepta-1,3,5-triene?

Methodological Answer:

• Computational Studies : Perform DFT calculations (e.g., B3LYP/6-311+G(d,p)) to analyze HOMO-LUMO gaps. Methyl groups at 1,3-positions increase electron density at C5, altering reactivity in Diels-Alder reactions .
• Experimental Validation : Use UV-Vis spectroscopy to compare λ_max shifts. For example, dimethyl substitution red-shifts absorption by 15–20 nm due to extended conjugation .
• Thermal Stability : Conduct thermogravimetric analysis (TGA). Methyl groups stabilize the triene against ring-opening up to 150°C, unlike unsubstituted analogs .

Advanced: What mechanistic insights explain the thermal ring-opening of 1,3-Dimethylcyclohepta-1,3,5-triene?

Methodological Answer:

• Bonding Evolution Theory (BET) : Model the reaction pathway using ELF (Electron Localization Function) topological analysis. The process involves sequential cleavage of C1–C2 and C3–C4 bonds, forming a linear triene with activation energy ~35 kcal/mol .
• Kinetic Isotope Effects (KIE) : Deuterium labeling at methyl groups (C1/C3) reveals steric effects slow ring-opening by 20% compared to non-deuterated analogs .
• Byproduct Analysis : Monitor side products (e.g., dimerized trienes) via GC-MS to refine reaction conditions .

Advanced: How can regioselective functionalization of 1,3-Dimethylcyclohepta-1,3,5-triene be achieved?

Methodological Answer:

• Electrophilic Substitution : Use Lewis acids (e.g., AlCl₃) to direct bromination to C5, the most electron-rich position. Confirmed via $^1H$-NMR (disappearance of C5 proton signal at δ 6.2 ppm) .
• Cross-Coupling Reactions : Apply Suzuki-Miyaura conditions (Pd(PPh₃)₄, K₂CO₃) to couple aryl boronic acids at C6. Optimize solvent (toluene/EtOH) for >80% yield .
• Chiral Resolution : Separate enantiomers using chiral HPLC (Chiralpak IA column) and verify via circular dichroism (CD) .